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hexafluorophosphate

Cat. No.: B1586695 Get Quote

An In-depth Technical Guide to
Triphenylcarbenium Hexafluorophosphate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Triphenylcarbenium hexafluorophosphate, also known as trityl hexafluorophosphate, is a

powerful organic salt widely utilized in synthetic chemistry. Its remarkable stability as a

carbocation salt, coupled with its strong electrophilicity, makes it an invaluable reagent and

catalyst for a diverse range of chemical transformations. This guide provides a comprehensive

overview of the physical and chemical properties of triphenylcarbenium
hexafluorophosphate, detailed experimental protocols for its synthesis and key applications,

and visual representations of its reaction mechanisms.

Core Properties
Triphenylcarbenium hexafluorophosphate is a commercially available, typically brown

crystalline solid.[1] It is characterized by the following molecular and physical properties:
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Property Value Reference

Molecular Formula C₁₉H₁₅F₆P [1]

Molar Mass 388.29 g/mol [1]

Melting Point ~150 °C (decomposes) [1]

Solubility in Water (25 °C) 27 g/L [1]

Appearance Brown powder [1]

CAS Number 437-17-2

Spectroscopic Data:

While a complete set of spectral data is not readily available in public databases, the

hexafluorophosphate anion ([PF₆]⁻) typically exhibits a characteristic septet in the ³¹P NMR

spectrum due to coupling with the six equivalent fluorine atoms.[2]

Chemical Properties and Reactivity
The chemistry of triphenylcarbenium hexafluorophosphate is dominated by the electrophilic

nature of the triphenylcarbenium (trityl) cation.

Moisture Sensitivity: The compound is highly sensitive to moisture and readily hydrolyzes to

form triphenylmethanol.[3][4] This reaction underscores the need for anhydrous conditions

when handling and using this reagent.

[(C₆H₅)₃C]⁺[PF₆]⁻ + H₂O (C₆H₅)₃COH + HPF₆Hydrolysis

Dissolve (C₆H₅)₃CCl
in CH₂Cl₂ Add AgPF₆ Stir at RT Filter to remove AgCl Evaporate Solvent [(C₆H₅)₃C]⁺[PF₆]⁻
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[(C₆H₅)₃C]⁺[PF₆]⁻

[R₃C---H---C(C₆H₅)₃]⁺

R₃C-H

R₃C⁺ + (C₆H₅)₃CH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation

Propagation

Termination

[(C₆H₅)₃C]⁺

Styrene

Attack

Trityl-Styrene⁺

Styrene

Attack

Growing Polymer Chain⁺

...

n Styrene

Methanol (CH₃OH)

Quenching

Polymer

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1586695?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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